Cas no 1402249-03-9 (tert-butyl cis-4-amino-2-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl cis-4-amino-2-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 1402249-03-9
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• MDL: MFCD20922055
• CID: 4594397
• PubChem ID: 124703608
• Update Time: 2025-05-20

tert-butyl cis-4-amino-2-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S,4R)-rel-4-amino-2-(hydroxymethyl)piperidine-1-carboxylate
• (2S,4R)-tert-Butyl 4-amino-2-(hydroxymethyl)piperidine-1-carboxylate
• (2S,4R)-rel-1-Boc-4-amino-2-(hydroxymethyl)piperidine
• t-Butyl (2S,4R)-rel-4-amino-2-(hydroxymethyl)piperidine-1-carboxylate
• Tert-butyl (2S,4R)-4-amino-2-(hydroxymethyl)piperidine-1-carboxylate
• tert-butyl cis-4-amino-2-(hydroxymethyl)piperidine-1-carboxylate
• AS-53608
• CS-0048600
• 1402249-03-9
• CID 124703608
• AKOS030630927
• (2S,4R)-1-Boc-4-amino-2-(hydroxymethyl)piperidine
• (2S,4R)-tert-Butyl4-amino-2-(hydroxymethyl)piperidine-1-carboxylate
• MFCD20922055
• P16755
• 1932496-48-4
• cis-1-Boc-4-amino-2-(hydroxymethyl)piperidine

• MDL： MFCD20922055
• Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(15)13-5-4-8(12)6-9(13)7-14/h8-9,14H,4-7,12H2,1-3H3/t8-,9+/m1/s1
• InChI Key： WASPQYKCAGLHMM-BDAKNGLRSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@H](C[C@H]1CO)N)=O

Computed Properties

• Exact Mass: 230.16304257 g/mol
• Monoisotopic Mass: 230.16304257 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.8
• Molecular Weight: 230.30

Additional information on tert-butyl cis-4-amino-2-(hydroxymethyl)piperidine-1-carboxylate

tert-butyl cis-4-amino-2-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 1402249-03-9): A Comprehensive Overview

In the realm of pharmaceutical intermediates and fine chemicals, tert-butyl cis-4-amino-2-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 1402249-03-9) stands out as a compound of significant interest. This piperidine derivative, characterized by its tert-butyl and hydroxymethyl functional groups, plays a pivotal role in the synthesis of bioactive molecules. Its unique structural features, including the cis-4-amino configuration, make it a valuable building block in medicinal chemistry and drug discovery.

The compound's carboxylate moiety and piperidine backbone are particularly noteworthy, as they contribute to its versatility in organic synthesis. Researchers and chemists often explore its applications in the development of chiral auxiliaries and protease inhibitors, aligning with current trends in targeted drug design. The growing demand for high-purity intermediates in the pharmaceutical industry has further amplified the relevance of this compound.

One of the most frequently searched questions in the context of tert-butyl cis-4-amino-2-(hydroxymethyl)piperidine-1-carboxylate revolves around its synthetic routes and scalability. Modern synthetic approaches often employ asymmetric catalysis or enzymatic resolution to achieve the desired stereochemistry, reflecting the industry's shift toward sustainable and efficient methodologies. Additionally, its solubility and stability under various conditions are topics of ongoing research, addressing challenges in formulation and storage.

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In conclusion, tert-butyl cis-4-amino-2-(hydroxymethyl)piperidine-1-carboxylate exemplifies the intersection of chemistry and innovation. Its applications span from small-molecule therapeutics to catalysis, underscoring its importance in advancing scientific and industrial progress. As the demand for specialty chemicals grows, this compound will undoubtedly remain a key player in the field.